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Compound of Interest

Compound Name: Suosan

Cat. No.: B230045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Suosan (Sodium N-[(4-nitrophenyl)carbamoyl]-β-alaninate, CAS Number: 140-46-5).

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection. Suosan, an artificial sweetener, warrants careful handling due to its chemical

properties and the potential to form toxic byproducts.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Suosan. If an SDS is not readily available, treat the substance with the caution

required for a potentially hazardous chemical. A key concern with Suosan is its potential to

degrade and form 4-nitroaniline, a toxic compound. Therefore, all waste containing Suosan
must be managed as hazardous waste.

Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Suosan and its waste. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.
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Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the

risk of inhalation.

Quantitative Data for Disposal
Due to the limited commercialization of Suosan, specific regulatory disposal limits are not

widely established. In the absence of such data, all Suosan waste must be collected and

disposed of as hazardous chemical waste, with no minimum quantity exempted.

Parameter Guideline

Waste Classification Hazardous Chemical Waste

Drain Disposal Strictly Prohibited

Solid Waste Threshold
All quantities must be collected as hazardous

waste.

Liquid Waste Threshold
All quantities must be collected as hazardous

waste.

Container Type
Chemically compatible, leak-proof, and with a

tightly sealing lid.

Labeling Requirement
Must be labeled as "Hazardous Waste" with the

full chemical name and associated hazards.[1]

Step-by-Step Disposal Procedure
The proper disposal of Suosan involves segregation, secure containment, and professional

removal. Under no circumstances should Suosan or its solutions be disposed of down the

drain or in regular trash.[1]

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid Suosan waste, including contaminated personal protective equipment

(e.g., gloves), weighing papers, and any absorbent materials used for spills, in a
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designated hazardous waste container.[1]

Ensure the container is made of a material compatible with Suosan and has a secure,

tightly fitting lid.

Liquid Waste:

Collect all solutions containing Suosan in a dedicated liquid hazardous waste container.

Do not mix Suosan waste with other chemical waste streams unless compatibility has

been confirmed. Incompatible chemicals can lead to dangerous reactions.

The container must be leak-proof and clearly labeled.

2. Labeling of Hazardous Waste Containers:

Properly label all waste containers with the words "Hazardous Waste."[1]

The label must include:

The full chemical name: "Suosan (Sodium N-[(4-nitrophenyl)carbamoyl]-β-alaninate)"

The CAS Number: "140-46-5"

The hazard characteristics (e.g., "Toxic," "Irritant").

The date when the first waste was added to the container (accumulation start date).

3. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste containers in a designated and secure

satellite accumulation area within the laboratory.

This area should be away from general laboratory traffic and incompatible materials.

4. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for the pickup and disposal of the Suosan
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waste.[2]

Provide them with a complete and accurate description of the waste, including its chemical

composition and any known hazards.

5. Decontamination of Empty Containers:

To be considered non-hazardous, an empty container that held Suosan must be triple-rinsed

with a suitable solvent (e.g., water or ethanol).

The rinsate from this process must be collected and disposed of as liquid hazardous waste.

After triple-rinsing and allowing the container to air dry, deface or remove the original label.

The clean container can then be disposed of as regular solid waste or recycled according to

your institution's policies.

Experimental Protocols
As this document pertains to disposal procedures, formal experimental protocols are not

applicable. The step-by-step guidance provided above should be treated as a standard

operating procedure for the safe disposal of Suosan.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Suosan.
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Caption: Logical workflow for the safe disposal of Suosan waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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